Cas no 98626-45-0 (3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester)

• Product Name: 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
• CAS No: 98626-45-0
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• MDL: MFCD02258988
• CID: 61992
• PubChem ID: 3674165
• Update Time: 2025-05-22

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
• 1-[(tert-Butyloxycarbonyl)methyl]-3-amino-2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one
• tert-butyl 2-(3-amino-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetate
• 1-t-butoxycarbonylmethyl-3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
• tert-butyl 3-amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetate
• tert-butyl 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetate
• 115406-14-9
• SY269137
• SY014475
• 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepin-1-t-butyl acetate
• DTXSID70394908
• MFCD03426719
• (7S-Amino-6-oxo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-yl)-acetic acid tert-butyl ester
• SB30607
• 98626-45-0
• tert-butyl 2-(3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetate
• MFCD02258988
• 1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, 1,1-dimethylethyl ester, (R)- (9CI)
• CHEMBL295683
• tert-butyl (RS)-3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetate
• F77313
• NS00001963
• racemic tert-butyl 3-amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetate
• AKOS007930202
• BDBM50228281
• QTEDVVHLTMELTB-UHFFFAOYSA-N
• SCHEMBL5672901
• tert-butyl 2-(3-amino-2-oxo-2,3,4,5-tetrahydrobenzo[b]azepin-1-yl)acetate
• tert-Butyl (S)-2-(3-Amino-2-oxo-2,3,4,5-tetrahydrobenzo[b]azepin-1-yl)acetate
• FT-0602887
• T-butyl,3S-amino-2,3,4,5-tetrahydro-1H-[1]benaepin-2-one-1acetate
• 3-AMINO-2,3,4,5-TETRAHYDRO-2-OXO-1H-1-BENZAZEPINE-1-ACETIC ACID TERT-BUTYL ESTER
• DB-365935

• MDL： MFCD02258988
• Inchi： 1S/C16H22N2O3/c1-16(2,3)21-14(19)10-18-13-7-5-4-6-11(13)8-9-12(17)15(18)20/h4-7,12H,8-10,17H2,1-3H3
• InChI Key： QTEDVVHLTMELTB-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(CCC2C=CC=CC1=2)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14700
• Monoisotopic Mass: 290.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7

Experimental Properties

• Density: 1.133
• Melting Point: 107-109 ºC
• Boiling Point: 483.2 °C at 760 mmHg
• Flash Point: 246 °C
• PSA: 72.63000
• LogP: 2.99350

Additional information on 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester

Compound CAS No. 98626-45-0: 3-Amino-2,3,4,5-Tetrahydro-2-Oxo-1H-1-Benzazepine-1-Acetic Acid tert-butyl Ester

The compound with CAS No. 98626-45-0, known as 3-Amino-2,3,4,5-Tetrahydro-2-Oxo-1H-1-Benzazepine-1-Acetic Acid tert-butyl Ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are heterocyclic aromatic compounds with a fused benzene ring and a seven-membered ring containing one nitrogen atom. The tert-butyl ester group attached to the acetic acid moiety plays a crucial role in its chemical properties and potential applications.

Recent studies have highlighted the importance of benzazepine derivatives in drug discovery, particularly in the development of anti-cancer agents. The 3-amino group in this compound is known to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic interventions. Researchers have explored the anti-proliferative activity of this compound against various cancer cell lines, demonstrating its potential as an anti-tumor agent.

The synthesis of 3-Amino-2,3,4,5-Tetrahydro-2-Oxo-1H-1-Benzazepine-1-Acetic Acid tert-butyl Ester involves a multi-step process that includes cyclization reactions and esterification. The use of tert-butyl ester as a protecting group during synthesis ensures stability and ease of manipulation during intermediate steps. This compound has been extensively studied for its ability to inhibit specific enzymes involved in cellular signaling pathways, particularly those associated with inflammation and cancer progression.

In terms of pharmacological applications, this compound has shown remarkable potential in modulating the activity of kinases and other key enzymes. For instance, studies have demonstrated its ability to inhibit the Janus kinase (JAK) pathway, which is implicated in various inflammatory diseases such as rheumatoid arthritis and psoriasis. The tert-butyl ester group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and exert its therapeutic effects.

Moreover, the benzazepine core of this compound provides a rigid framework that facilitates interactions with target proteins. This structural feature is critical for achieving high potency and selectivity in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, further aiding in its optimization for therapeutic use.

The anti-inflammatory and anti-cancer properties of this compound have been validated through in vitro and in vivo experiments. Preclinical studies have shown that it exhibits potent anti-proliferative activity against human cancer cell lines while showing minimal toxicity to normal cells. These findings underscore its potential as a targeted therapy for cancers with specific genetic mutations.

In conclusion, the compound with CAS No. 98626-45-0 represents a valuable addition to the arsenal of bioactive molecules under investigation for therapeutic applications. Its unique structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a promising candidate for further development into clinical trials.